N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide

• IUPAC Name: N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C16H22N4O2/c1-9(2)20-14-7-11(3-4-13(14)19-16(20)22)15(21)18-8-10-5-12(17)6-10/h3-4,7,9-10,12H,5-6,8,17H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: FFZJQQBKQTUFRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=CC(=C2)C(=O)NCC3CC(C3)N)NC1=O
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide works by inhibiting the activity of PARP. PARP is involved in the repair of DNA damage, and its inhibition leads to the accumulation of DNA damage, ultimately resulting in cell death. Additionally, this compound has been shown to inhibit the aggregation of beta-amyloid, a protein that is implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a cytotoxic effect on cancer cells in vitro. Additionally, it has been shown to reduce the accumulation of beta-amyloid in the brains of transgenic mice with Alzheimer's disease. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide in lab experiments is its potential as a PARP inhibitor. PARP inhibitors have shown promise in cancer therapy, and this compound may have a similar effect. However, one limitation is that further studies are needed to determine the exact mechanisms of action and potential side effects of this compound.

Future Directions

For the study of N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide include further investigation of its potential as a PARP inhibitor in cancer therapy. Additionally, studies could be conducted to determine its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Further research is also needed to determine the exact mechanisms of action and potential side effects of this compound.

Synthesis Methods

The synthesis of N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide involves the reaction of 3-aminocyclobutanecarboxylic acid with isobutyryl chloride, followed by the reaction of the resulting acid chloride with 2-aminobenzimidazole. The final step involves the reduction of the nitro group to an amine using hydrogen gas and a palladium catalyst.

Scientific Research Applications

N-[(3-aminocyclobutyl)methyl]-2-oxo-3-propan-2-yl-1H-benzimidazole-5-carboxamide has been used in scientific research as a potential inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and has been targeted in cancer therapy due to its overexpression in cancer cells. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.